Cas no 2639431-46-0 (tert-butyl 7-amino-1,2,4triazolo1,5-apyrimidine-6-carboxylate)

• Product Name: tert-butyl 7-amino-1,2,4triazolo1,5-apyrimidine-6-carboxylate
• CAS No: 2639431-46-0
• MF: C₁₀H₁₃N₅O₂
• MW: 235.242521047592
• CID: 5665043
• PubChem ID: 165897441
• Update Time: 2025-10-29

tert-butyl 7-amino-1,2,4triazolo1,5-apyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 7-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• 2639431-46-0
• EN300-27726818
• tert-butyl 7-amino-1,2,4triazolo1,5-apyrimidine-6-carboxylate

• Inchi： 1S/C10H13N5O2/c1-10(2,3)17-8(16)6-4-12-9-13-5-14-15(9)7(6)11/h4-5H,11H2,1-3H3
• InChI Key： HIGIYNHIMGWJAG-UHFFFAOYSA-N
• SMILES： O(C(C1C=NC2=NC=NN2C=1N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 235.10692467g/mol
• Monoisotopic Mass: 235.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 95.4Ų

Additional information on tert-butyl 7-amino-1,2,4triazolo1,5-apyrimidine-6-carboxylate

tert-butyl 7-amino-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 2639431-46-0): A Comprehensive Overview

tert-butyl 7-amino-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 2639431-46-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of tert-butyl 7-amino-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate make it a promising candidate for various drug development programs.

The chemical structure of tert-butyl 7-amino-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate is characterized by a triazolopyrimidine core with a tert-butyl ester group and an amino substituent at the 7-position. The tert-butyl ester group provides enhanced stability and solubility properties, while the amino group offers potential for further functionalization and bioactivity modulation. These structural elements contribute to the compound's favorable pharmacokinetic profile and biological activity.

Recent studies have highlighted the potential of tert-butyl 7-amino-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate in various therapeutic areas. One of the most notable applications is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, tert-butyl 7-amino-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate has also shown promise in the treatment of neurodegenerative diseases. Studies have demonstrated that this compound can modulate the activity of specific enzymes and receptors involved in neurodegeneration. For example, it has been shown to inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress in neuronal cells. These findings suggest that tert-butyl 7-amino-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of tert-butyl 7-amino-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate have been extensively studied to optimize its use in drug development. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. The compound is metabolized primarily by hepatic enzymes, with a moderate half-life that allows for once-daily dosing regimens.

The safety profile of tert-butyl 7-amino-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. These findings support its potential for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl 7-amino-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate in human subjects. Early-phase trials have demonstrated promising results in terms of safety and tolerability. Ongoing phase II trials are focusing on specific indications such as advanced solid tumors and neurodegenerative diseases. The results from these trials will provide valuable insights into the therapeutic potential of this compound.

In conclusion, tert-butyl 7-amino-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 2639431-46-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further drug development. As research continues to advance our understanding of this compound's mechanisms of action and clinical utility, it holds great promise for improving patient outcomes in various diseases.